Cas no 2228188-93-8 (2-1-(3,4-dihydro-2H-pyran-5-yl)cyclopropylethan-1-amine)

• Product Name: 2-1-(3,4-dihydro-2H-pyran-5-yl)cyclopropylethan-1-amine
• CAS No: 2228188-93-8
• MF: C₁₀H₁₇NO
• MW: 167.248082876205
• CID: 6117349
• PubChem ID: 165785270
• Update Time: 2025-07-22

2-1-(3,4-dihydro-2H-pyran-5-yl)cyclopropylethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-1-(3,4-dihydro-2H-pyran-5-yl)cyclopropylethan-1-amine
• EN300-1777715
• 2228188-93-8
• 2-[1-(3,4-dihydro-2H-pyran-5-yl)cyclopropyl]ethan-1-amine

• Inchi： 1S/C10H17NO/c11-6-5-10(3-4-10)9-2-1-7-12-8-9/h8H,1-7,11H2
• InChI Key： VSXHOQZFVNCNGV-UHFFFAOYSA-N
• SMILES： O1CCCC(=C1)C1(CCN)CC1

Computed Properties

• Exact Mass: 167.131014166g/mol
• Monoisotopic Mass: 167.131014166g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 194
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 35.2Ų

Additional information on 2-1-(3,4-dihydro-2H-pyran-5-yl)cyclopropylethan-1-amine

Introduction to 2-1-(3,4-dihydro-2H-pyran-5-yl)cyclopropylethan-1-amine (CAS No. 2228188-93-8)

2-1-(3,4-dihydro-2H-pyran-5-yl)cyclopropylethan-1-amine is a sophisticated organic compound characterized by its intricate molecular architecture, which has garnered significant attention in the field of pharmaceutical chemistry. This compound, identified by the CAS number 2228188-93-8, represents a convergence of structural complexity and potential biological activity, making it a subject of intense research interest. The presence of both cyclopropyl and dihydropyran moieties in its structure suggests unique electronic and steric properties that may contribute to its pharmacological relevance.

The cyclopropylethan-1-amine moiety introduces a rigid, three-membered ring into the molecular framework, which is often employed in medicinal chemistry to modulate binding interactions with biological targets. This structural feature can enhance binding affinity and selectivity, key considerations in drug design. Concurrently, the 3,4-dihydro-2H-pyran scaffold provides a flexible yet stable heterocyclic environment, often utilized in the development of bioactive molecules due to its ability to adopt multiple conformations that may optimize interactions with biological receptors.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the potential biological activities of such complex molecules with greater accuracy. The 2D and 3D structural elucidation of 2-1-(3,4-dihydro-2H-pyran-5-yl)cyclopropylethan-1-amine has revealed promising interactions with various enzyme families and receptor superfamilies. These interactions are hypothesized to underpin potential therapeutic applications in areas such as inflammation, neurodegeneration, and metabolic disorders.

In the realm of drug discovery, the synthesis of analogs derived from 2-1-(3,4-dihydro-2H-pyran-5-yl)cyclopropylethan-1-amine has been explored to fine-tune its pharmacological profile. By strategically modifying substituents on the dihydropyran ring or the cyclopropylamine group, researchers aim to enhance potency, reduce off-target effects, and improve pharmacokinetic properties. These efforts align with the broader trend toward structure-based drug design, where detailed knowledge of molecular interactions guides the optimization process.

The role of proteomics and metabolomics in understanding the effects of this compound has become increasingly prominent. High-throughput screening techniques combined with mass spectrometry have allowed researchers to identify key downstream effects of 2-1-(3,4-dihydro-2H-pyran-5-yl)cyclopropylethan-1-amine on cellular pathways. Notably, preliminary studies suggest that this compound may influence signaling cascades involved in cell proliferation and differentiation, making it a candidate for further investigation in oncology research.

Furthermore, the development of novel synthetic methodologies has been instrumental in facilitating access to this compound and its derivatives. Transition-metal-catalyzed reactions and organometallic chemistry have provided efficient routes to construct the complex core structure of 2-1-(3,4-dihydro-2H-pyran-5-yl)cyclopropylethan-1-amine, enabling rapid exploration of its chemical space. These synthetic advances are critical for accelerating the discovery process and bringing promising candidates into preclinical development.

The integration of artificial intelligence (AI) into drug discovery workflows has also played a transformative role in studying compounds like 2-(1-(3(4-dihydroxy)-pyranyl)-cyclopropaneethyl)amino (CAS No 2228188_93_8). Machine learning algorithms can predict physicochemical properties and potential biological activities with remarkable precision, reducing the time and resources required for experimental validation. This synergy between computational tools and experimental chemistry has streamlined the early stages of drug development.

As research progresses, interdisciplinary collaborations between chemists, biologists, and clinicians will be essential for translating laboratory findings into tangible therapeutic benefits. The study of 2(1(3(4-dihydroxy)-pyranyl)-cyclopropaneethyl)amino (CAS No 2228188_93_8) exemplifies this collaborative approach, where structural insights gained from synthetic chemistry are coupled with functional assays to assess biological relevance.

In conclusion, 2(1(3(4-dihydroxy)-pyranyl)-cyclopropaneethyl)amino (CAS No 2228188_93_8) represents a compelling subject of investigation in medicinal chemistry. Its unique structural features and potential biological activities position it as a valuable scaffold for further exploration. With ongoing advancements in synthetic methodologies and computational biology, CAS No 2228188_93_8 continues to be a focal point for research aimed at developing novel therapeutics that address unmet medical needs.